(1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate

Specification

• CAS No.: 944238-89-5
• Molecular Formula: C11H20N2O2
• Molecular Weight: 212.29 g/mol
• IUPAC Name: tert-butyl (1S,4S)-2,5-diazabicyclo[2.2.2]octane-2-carboxylate
• Standard InChI: InChI=1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-5-9(13)6-12-8/h8-9,12H,4-7H2,1-3H3/t8-,9-/m0/s1
• Standard InChI Key: RBLOMFQUEUBEBG-IUCAKERBSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]2CC[C@H]1CN2
• SMILES: CC(C)(C)OC(=O)N1CC2CCC1CN2
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1CN2

Introduction

(1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate is a complex organic compound with a molecular formula of C11H20N2O2 and a molecular weight of 212.29 g/mol. This compound is a tert-butyl ester of a bicyclic amine, specifically a diazabicyclo[2.2.2]octane derivative, which is often used as a building block in organic synthesis due to its unique structural features.

Synonyms and Identifiers

This compound is known by several synonyms, including (1S,4S)-2-BOC-2,5-DIAZABICYCLO(2.2.2)OCTANE and (1S,4S)-2-Boc-2,5-diazabicyclo[2.2.2]octane. It is identified by its PubChem CID 45789463 and has a DSSTox Substance ID of DTXSID30671868.

Identifiers Table:

Identifier	Value
PubChem CID	45789463
CAS Number	944238-89-5
DSSTox Substance ID	DTXSID30671868
InChIKey	RBLOMFQUEUBEBG-IUCAKERBSA-N

Applications and Uses

The compound is primarily used as a building block in organic synthesis, particularly in the construction of complex molecules that require specific stereochemistry. Its tert-butyl ester group can be easily removed under acidic conditions to reveal the carboxylic acid functionality, which is useful in peptide synthesis and other applications.

Storage and Handling

For storage, it is recommended to keep the compound in a dark place, sealed in a dry environment at temperatures between 2°C and 8°C. This helps maintain its purity and stability over time.

Related Compounds

A closely related compound is the hydrochloride salt of (1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate, which has a CAS number of 944086-67-3 and a molecular weight of 248.75 g/mol. This salt form may be used in different applications where the presence of a hydrochloride is beneficial.

Comparison of Related Compounds:

Compound	Molecular Weight	CAS Number
(1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate	212.29 g/mol	944238-89-5
(1S,4S)-tert-Butyl 2,5-diazabicyclo[2.2.2]octane-2-carboxylate hydrochloride	248.75 g/mol	944086-67-3